Cas no 1215296-00-6 (1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine)

• Product Name: 1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine
• CAS No: 1215296-00-6
• MF: C₁₁H₁₃BrN₄
• MW: 281.151720762253
• MDL: MFCD14702897
• CID: 1088208
• PubChem ID: 51072248
• Update Time: 2025-07-23

1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine
• 2-benzyl-5-bromo-N,N-dimethyl-1,2,4-triazol-3-amine
• 1-benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine(SALTDATA: FREE)
• DTXSID70679762
• BS-37290
• AKOS022185605
• CS-0363822
• MFCD14702897
• 1215296-00-6

• MDL： MFCD14702897
• Inchi： 1S/C11H13BrN4/c1-15(2)11-13-10(12)14-16(11)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChI Key： GOPIWHGUGSZBBJ-UHFFFAOYSA-N
• SMILES： BrC1N=C(N(C)C)N(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 280.03236g/mol
• Monoisotopic Mass: 280.03236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 412.8±38.0 °C at 760 mmHg
• Flash Point: 203.5±26.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine

Introduction to 1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine (CAS No. 1215296-00-6)

1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1215296-00-6, belongs to the triazole class of molecules, which are well-known for their broad spectrum of pharmacological properties. The presence of a benzyl group, a bromine atom, and a dimethylamino substituent on the triazole ring contributes to its complex reactivity and makes it a valuable scaffold for drug discovery.

The chemical structure of 1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine can be described as a fused system consisting of a benzene ring connected to a triazole core. The triazole ring itself is characterized by three nitrogen atoms arranged in a six-membered aromatic-like cycle. The bromine substituent at the 3-position and the dimethylamino group at the 5-position introduce electrophilic and basic centers, respectively, which can participate in various chemical transformations. Additionally, the benzyl group at the 1-position provides hydrophobicity and can influence the compound's solubility and interaction with biological targets.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. Triazoles have been particularly studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural motif of 1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine aligns with this trend, as it combines multiple pharmacophoric elements that have been shown to enhance biological activity. For instance, the bromine atom can serve as a handle for further functionalization via cross-coupling reactions, while the dimethylamino group can improve metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its potential as a precursor in medicinal chemistry. Researchers have leveraged similar triazole derivatives to develop drugs that target various diseases. For example, certain triazole compounds have demonstrated efficacy against fungal infections by inhibiting ergosterol biosynthesis. The bromine substituent in 1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine allows for palladium-catalyzed cross-coupling reactions with aryl halides or alkynes, enabling the synthesis of more complex structures with tailored biological properties.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Triazoles are particularly attractive due to their ability to modulate enzyme activity and receptor binding. The dimethylamino group in this compound can enhance binding affinity by forming hydrogen bonds or salt bridges with biological targets. Furthermore, the benzyl group can influence pharmacokinetic profiles by affecting lipid solubility and distribution within biological systems.

Recent studies have highlighted the role of triazole derivatives in oncology research. Compounds with similar scaffolds have shown promise in inhibiting kinases and other enzymes involved in cancer cell proliferation. The structural features of 1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine, including the bromine atom and dimethylamino group, make it a promising candidate for further investigation as an anti-cancer agent. By modifying these substituents or introducing additional functional groups, researchers can fine-tune its activity against specific cancer cell lines.

The synthesis of 1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine involves multi-step organic transformations that highlight its synthetic utility. The bromination step at the 3-position of the triazole ring is particularly critical, as it determines the reactivity of the molecule in subsequent reactions. Similarly, the introduction of the dimethylamino group requires careful control to avoid unwanted side products. These synthetic strategies are well-established in pharmaceutical chemistry and demonstrate the feasibility of producing this compound on a laboratory scale.

In conclusion,1-Benzyl-3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amineseems poised to make significant contributions to drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features—comprising a benzyl group, bromine atom, and dimethylamino substituent—offer multiple opportunities for further chemical modification and biological evaluation. As research continues to uncover new therapeutic applications for heterocyclic compounds, this molecule represents an exciting prospect for future medicinal chemistry endeavors.